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Compound of Interest

Compound Name: Disperse Orange 37

Cat. No.: B082867 Get Quote

Abstract
This document provides a detailed protocol for the preparation, handling, and storage of

Disperse Orange 37 (CAS No. 13301-61-6) stock solutions for research and development

applications. Disperse Orange 37 is an azo dye used in various laboratory settings, including

as a standard for allergy testing, in microscopy, and for studying the environmental impact of

textile effluents.[1][2] Due to its low aqueous solubility, proper solvent selection and preparation

techniques are critical for obtaining accurate and reproducible experimental results. This guide

outlines the necessary safety precautions, recommended solvents, and a step-by-step

methodology for preparing homogenous stock solutions.

Physicochemical & Safety Data
A summary of the key properties and safety information for Disperse Orange 37 is presented

in the table below. This dye is classified as a skin sensitizer and should be handled with

appropriate personal protective equipment.[1]
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Property Value Reference(s)

IUPAC Name

3-[4-[(2,6-dichloro-4-

nitrophenyl)diazenyl]-N-

ethylanilino]propanenitrile

[3]

CAS Number 13301-61-6 [1][2][3]

Molecular Formula C₁₇H₁₅Cl₂N₅O₂ [3]

Molecular Weight 392.24 g/mol [1][3]

Appearance
Orange to reddish-orange

powder
[4]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g.,

methanol, acetone,

dichloromethane)

[4]

Storage Temperature Room Temperature [1][5]

Hazard Codes
H317 (May cause an allergic

skin reaction)
[1][3]

Signal Word Warning [1]

Experimental Protocol
This section details the materials, equipment, and step-by-step procedure for preparing a

Disperse Orange 37 stock solution.

Materials and Equipment
Disperse Orange 37 powder (as required)

Analytical balance

Appropriate organic solvent (e.g., HPLC-grade Methanol, Acetone, or Dichloromethane)

Volumetric flasks (Class A)
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Glass beakers

Spatula

Magnetic stirrer and stir bar, or Vortex mixer

Ultrasonic bath (sonicator)

Fume hood

Personal Protective Equipment (PPE):

Nitrile gloves

Safety glasses or goggles

Lab coat

Dust mask (recommended when handling powder)[1]

Stock Solution Preparation (Example: 10 mM in 10 mL
Methanol)

Perform Calculations:

Calculate the mass of Disperse Orange 37 required.

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L × 0.010 L × 392.24 g/mol = 0.00392 g = 3.92 mg

Weighing the Compound:

Perform all work in a fume hood.

Place a weigh boat on the analytical balance and tare.

Carefully weigh out 3.92 mg of Disperse Orange 37 powder using a clean spatula.
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Dissolution:

Transfer the weighed powder to a 10 mL Class A volumetric flask.

Add approximately 5-7 mL of methanol to the flask.

Gently swirl the flask to wet the powder.

Mix using a vortex mixer or place in an ultrasonic bath for 5-10 minutes to aid dissolution.

Solubility can be enhanced by warming the solvent slightly.[4]

Final Volume Adjustment:

Once the solute is fully dissolved, bring the solution to the final volume of 10 mL with

methanol. Ensure the bottom of the meniscus is aligned with the calibration mark on the

flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the stock solution to an amber glass vial to protect it from light.

Label the vial clearly with the compound name, concentration, solvent, and preparation

date.

Store the solution at room temperature.[1]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the Disperse Orange 37
stock solution.
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Preparation Workflow

Safety Check

1. Calculate Mass

2. Weigh Powder
(in Fume Hood)

3. Transfer to
Volumetric Flask

Wear PPE:
Gloves, Goggles,
Lab Coat, Mask

4. Add Solvent
(~70% of Volume)

5. Dissolve
(Vortex/Sonicate)

6. Adjust to
Final Volume

7. Transfer & Store

Click to download full resolution via product page

Caption: Workflow for preparing Disperse Orange 37 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

